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Compound of Interest

Compound Name: Auxinole

Cat. No.: B1665333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to preparing, storing, and utilizing

stock solutions of Auxinole, a potent antagonist of the TIR1/AFB auxin receptors, in dimethyl

sulfoxide (DMSO). Adherence to these protocols is crucial for ensuring the accuracy and

reproducibility of experimental results.

Overview of Auxinole
Auxinole is a small molecule inhibitor that acts as a potent antagonist of the TRANSPORT

INHIBITOR RESISTANT 1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of auxin receptors.[1]

[2] By binding to TIR1, Auxinole effectively blocks the formation of the TIR1-IAA-Aux/IAA

complex, thereby stabilizing the Aux/IAA transcriptional repressors and inhibiting the auxin

signaling pathway.[1][2][3] Its ability to reversibly block auxin action makes it a valuable tool for

the chemical biological analysis of auxin-regulated processes in a wide range of plant species.

Physicochemical and Solubility Data
Proper preparation of an Auxinole stock solution begins with an understanding of its key

physicochemical properties and solubility. This data is essential for accurate concentration

calculations and for ensuring the compound remains in solution.
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Property Value Reference

Molecular Formula C₂₀H₁₉NO₃

Molecular Weight 321.37 g/mol

Appearance Solid

Solubility in DMSO 64 mg/mL (199.14 mM)

Other Solvents

Soluble in polar organic

solvents such as Methanol

(MeOH), Ethanol (EtOH),

Dimethylformamide (DMF),

and Acetone. Insoluble in

water.

Storage and Stability
The stability of Auxinole in both its solid form and in a DMSO stock solution is critical for

maintaining its biological activity. Following the recommended storage conditions will prevent

degradation and ensure experimental consistency.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1665333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Stability Notes Reference

Solid (Powder)
< 0°C

(Refrigerator/Freezer)

Keep desiccated to

prevent hydration.

DMSO Stock Solution -20°C

The DMSO stock

solution is stable at

-15°C. To avoid

repeated freeze-thaw

cycles, it is highly

recommended to

aliquot the stock

solution into smaller,

single-use volumes.

Avoid exposure to

light.

Experimental Protocol: Preparation of a 10 mM
Auxinole Stock Solution in DMSO
This protocol details the step-by-step procedure for preparing a 10 mM stock solution of

Auxinole in DMSO.

Materials and Equipment:
Auxinole powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile, nuclease-free pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Calculations:
To prepare a 10 mM stock solution, the required mass of Auxinole needs to be calculated

using its molecular weight (321.37 g/mol ).

The formula for this calculation is:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 321.37 g/mol / 1000 = 3.2137 mg

Procedure:
Preparation: Don a lab coat, gloves, and safety glasses. Ensure the workspace is clean and

free of contaminants.

Weighing Auxinole:

Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare it.

Carefully weigh the calculated mass of Auxinole powder (e.g., 3.21 mg for 1 mL of a 10

mM solution) directly into the tared tube.

Dissolving in DMSO:

Using a micropipette with a sterile tip, add the calculated volume of high-purity DMSO to

the microcentrifuge tube containing the Auxinole powder. For a 10 mM solution, this

would be 1 mL.

Close the tube tightly and vortex the solution until the Auxinole is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. Gentle warming (e.g.,

in a 37°C water bath) can be used to aid dissolution if necessary, but avoid excessive

heat.
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Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, it is crucial to aliquot the stock

solution.

Dispense the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile,

clearly labeled microcentrifuge tubes.

Label each aliquot with the compound name (Auxinole), concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C, protected from light.

Dilution to Working Concentration:
When preparing a working solution for cell-based assays or other aqueous experimental

systems, it is important to minimize the final concentration of DMSO, as it can be toxic to cells

at higher concentrations.

The final DMSO concentration in the assay should generally be kept below 0.5%, with <0.1%

being ideal for many cell lines.

To avoid precipitation of Auxinole upon dilution into an aqueous buffer, it is recommended to

perform serial dilutions in DMSO first before the final dilution into the aqueous medium.

Always include a vehicle control in your experiments, which contains the same final

concentration of DMSO as the experimental samples.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the preparation of an Auxinole stock solution.
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Caption: Workflow for preparing an Auxinole stock solution in DMSO.

Mechanism of Action: Auxin Signaling Pathway
This diagram depicts the core components of the nuclear auxin signaling pathway and the

inhibitory action of Auxinole.
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Caption: Inhibition of the auxin signaling pathway by Auxinole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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